Cas no 1361528-88-2 (5'-(Bromomethyl)-2,4,6,2'-tetrachlorobiphenyl)

• Product Name: 5'-(Bromomethyl)-2,4,6,2'-tetrachlorobiphenyl
• CAS No: 1361528-88-2
• MF: C₁₃H₇BrCl₄
• MW: 384.910679101944
• CID: 4995456
• Update Time: 2025-05-21

5'-(Bromomethyl)-2,4,6,2'-tetrachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 5'-(Bromomethyl)-2,4,6,2'-tetrachlorobiphenyl

• Inchi： 1S/C13H7BrCl4/c14-6-7-1-2-10(16)9(3-7)13-11(17)4-8(15)5-12(13)18/h1-5H,6H2
• InChI Key： WXTUHVXJGWEBLC-UHFFFAOYSA-N
• SMILES： BrCC1=CC=C(C(=C1)C1C(=CC(=CC=1Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 264
• XLogP3: 6.6
• Topological Polar Surface Area: 0

Additional information on 5'-(Bromomethyl)-2,4,6,2'-tetrachlorobiphenyl

Introduction to 5'-(Bromomethyl)-2,4,6,2'-tetrachlorobiphenyl (CAS No. 1361528-88-2)

5'-(Bromomethyl)-2,4,6,2'-tetrachlorobiphenyl, with the chemical formula C₁₃H₅Cl₅Br, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number CAS No. 1361528-88-2, is a derivative of biphenyl and features a bromomethyl group at the 5' position, making it a valuable intermediate in synthetic chemistry and drug development.

The structure of 5'-(Bromomethyl)-2,4,6,2'-tetrachlorobiphenyl consists of a biphenyl core substituted with chlorine atoms at the 2, 4, and 6 positions on one ring and at the 2' position on the other ring. The presence of the bromomethyl group introduces reactivity that allows for further functionalization, making it a versatile building block in organic synthesis.

In recent years, this compound has been explored for its potential applications in the development of novel pharmaceuticals and agrochemicals. The chlorine substituents enhance its solubility in various organic solvents and improve its stability under different reaction conditions. These properties make it an attractive candidate for use in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

One of the most promising areas of research involving 5'-(Bromomethyl)-2,4,6,2'-tetrachlorobiphenyl is its application in medicinal chemistry. Researchers have been investigating its role as a precursor in the synthesis of bioactive molecules. For instance, studies have shown that derivatives of this compound can exhibit inhibitory effects on certain enzymes and receptors involved in diseases such as cancer and inflammation. The bromomethyl group provides a convenient handle for introducing additional functional groups that can modulate biological activity.

The synthesis of 5'-(Bromomethyl)-2,4,6,2'-tetrachlorobiphenyl typically involves multi-step reactions starting from biphenyl or its halogenated derivatives. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the desired substituents with high precision. These methods ensure high yields and purity, which are critical for pharmaceutical applications.

In addition to its pharmaceutical potential, this compound has also been studied for its role in materials science. The rigid biphenyl core and the electron-withdrawing nature of the chlorine substituents make it a suitable candidate for developing advanced materials with specific electronic properties. For example, researchers have explored its use in the creation of organic semiconductors and light-emitting diodes (OLEDs). The bromomethyl group allows for further modifications that can tailor the material's properties for specific applications.

The environmental impact of 5'-(Bromomethyl)-2,4,6,2'-tetrachlorobiphenyl is also an area of concern. While it offers numerous benefits in synthetic chemistry and drug development, its stability and persistence in the environment need to be carefully evaluated. Studies have begun to investigate its degradation pathways and potential effects on ecosystems. Understanding these aspects is crucial for ensuring that its use does not lead to unintended environmental consequences.

The regulatory landscape surrounding 5'-(Bromomethyl)-2,4,6,2'-tetrachlorobiphenyl is evolving as more research emerges. Regulatory bodies are increasingly focused on ensuring that new chemical entities are safe for use in both industrial and pharmaceutical settings. This includes evaluating their toxicity profiles and environmental impact before they can be commercialized.

In conclusion, 5'-(Bromomethyl)-2,4,6,2'-tetrachlorobiphenyl represents a fascinating compound with diverse applications in chemical synthesis and drug development. Its unique structure and reactivity make it a valuable tool for researchers working on novel therapeutics and advanced materials. As research continues to uncover new possibilities for this compound, it will undoubtedly play an increasingly important role in science and industry.